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Compound of Interest

Compound Name: 2-n-Octylthiophene

Cat. No.: B1209704 Get Quote

Chemical Identifier: CAS Number 880-36-4

This technical guide provides a comprehensive overview of 2-n-Octylthiophene, focusing on

its chemical and physical properties, safety data, and relevant experimental protocols. The

information is intended for researchers, scientists, and professionals in drug development and

material sciences.

Chemical and Physical Properties
2-n-Octylthiophene is a derivative of thiophene, an aromatic heterocyclic compound. The

addition of an octyl group influences its physical properties, making it a key building block in the

synthesis of organic electronic materials, such as conductive polymers.

Table 1: Physical and Chemical Properties of 2-n-Octylthiophene
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Property Value Source

CAS Number 880-36-4 [1][2][3][4]

Molecular Formula C12H20S [1][2][3][5]

Molecular Weight 196.35 g/mol [2][3][4][6]

Appearance
Colorless to light yellow clear

liquid
[7][8]

Density 0.921 - 0.934 g/cm³ [1][3][4]

Melting Point
-44.22 °C to -19.15 °C

(estimated)
[1][3][8]

Boiling Point
127-129 °C at 12 mmHg;

265.1 °C at 760 mmHg
[1][3][4]

Flash Point 79.6 °C to 81.11 °C [3][7]

Refractive Index 1.490 - 1.494 @ 20 °C [1][4][7]

Water Solubility
0.5104 mg/L @ 25 °C

(estimated)
[7]

LogP (o/w) 4.65 - 5.81 (estimated) [1][7]

Storage Temperature 0-10°C; 2-8°C recommended [1][4][6][8]

Safety and Hazard Information
The safety data for 2-n-Octylthiophene indicates that it should be handled with care in a

laboratory setting. While some sources classify it as non-hazardous, others suggest it can

cause irritation.[9][10][11] It is prudent to follow standard laboratory safety procedures.

Table 2: Hazard Identification and Precautionary Statements
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement

Precautionary
Statement

Skin Irritation

GHS07

(Exclamation

Mark)

Warning
H315: Causes

skin irritation.

P280: Wear

protective

gloves.[11]

Eye Irritation

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation.[11][12]

P280: Wear eye

protection.[12]

Respiratory

Irritation

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation.

P261: Avoid

breathing

vapours.[13]

2.1 First-Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[9][11] Seek medical attention if irritation

persists.[13]

In case of skin contact: Remove contaminated clothing and flush skin with plenty of water for

at least 15 minutes.[9] Wash with soap and water.[14]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen.[9] If not

breathing, give artificial respiration.[9]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and drink 2-4 cupfuls of

water or milk.[9] Never give anything by mouth to an unconscious person.[9][14]

2.2 Fire-Fighting Measures

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[9][14]

Specific hazards: During a fire, irritating and toxic gases such as carbon monoxide, carbon

dioxide, and sulfur oxides may be generated.[9][15] Vapors may form explosive mixtures with

air.[15]
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Protective equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[9][14][15]

2.3 Handling and Storage

Handling: Work in a well-ventilated area or under a chemical fume hood.[9][13] Avoid contact

with skin, eyes, and clothing.[9] Do not inhale vapors or mists.[13] Keep away from heat,

sparks, and open flames.[13][15]

Storage: Store in a cool, dry, and well-ventilated place.[9][13][16] Keep the container tightly

closed and sealed in a dry environment.[8][13] Recommended storage is between 2-8°C.[6]

[8]

2.4 Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or glasses as described by OSHA's eye

and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[9][15]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[9][15][17]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[9][15][18]

Experimental Protocols
Synthesis of 2-n-Octylthiophene

A common method for the synthesis of 2-n-Octylthiophene involves the reaction of thiophene

with an alkylating agent.

Protocol:

Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a

dropping funnel, and a nitrogen inlet, dissolve thiophene in anhydrous tetrahydrofuran (THF)

or hexane.
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Lithiation: Cool the solution to -80°C in a dry ice/acetone bath under an inert atmosphere

(nitrogen or argon).

Addition of n-Butyllithium: Add n-butyllithium (n-BuLi) dropwise to the cooled solution over a

period of 15 minutes. Stir the mixture at this temperature for an additional 15 minutes to

ensure complete lithiation.[1]

Alkylation: Add 1-bromo-octane dropwise to the reaction mixture.

Reaction Progression: Allow the mixture to slowly warm to room temperature and stir

overnight.

Quenching: Carefully quench the reaction by adding water or a saturated ammonium

chloride solution.

Extraction: Extract the product with an organic solvent such as diethyl ether or hexane.

Purification: Wash the combined organic layers with brine, dry over anhydrous magnesium

sulfate, and concentrate under reduced pressure. The crude product can be further purified

by column chromatography or distillation.

Mandatory Visualizations

Thiophene in THF/Hexane

Lithiation
(-80 °C, 0.25h)

n-Butyllithium (n-BuLi)

Alkylation

2-lithiothiophene intermediate

1-Bromo-octane

2-n-Octylthiophene

Click to download full resolution via product page

Caption: Synthetic workflow for 2-n-Octylthiophene.
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Preparation

Handling

Post-Handling

1. Review Safety Data Sheet (SDS)

2. Don Personal Protective
Equipment (PPE)
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Caption: Logical workflow for safe handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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